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Compound of Interest

Compound Name: Vat Orange 1

Cat. No.: B116557

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solubilised Vat Orange 1, also known as C.I. 59106, is a water-soluble derivative of Vat
Orange 1.[1][2] This class of dyes, often referred to as Indigosol dyes, offers a simplified
application process compared to their insoluble parent vat dyes. In its soluble leuco-ester form,
the dye has a low affinity for cellulosic fibers, but upon oxidation in an acidic medium, it is
converted back to the insoluble parent vat dye, becoming fixed within the fiber.[3][4] This
results in excellent fastness properties, making it a subject of interest for high-performance
textile applications.[5]

These application notes provide detailed protocols for the application of Solubilised Vat
Orange 1 on cotton fabric for research purposes, along with standardized methods for
evaluating its performance.

Chemical and Physical Properties
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Property Value

C.l. Name Solubilised Vat Orange 1, C.I. 59106[1][2]
Molecular Formula C24H10Bra2Na20sS2[1][2]

Molecular Weight 696.25 g/mol [1][2]

CAS Registry Number 1324-15-8[1]

Appearance Orange Powder[1]

Solubility Soluble in water[1][5]

Applications in Textile Research

Solubilised Vat Orange 1 is primarily used for dyeing and printing on cellulosic fibers such as
cotton and viscose.[1][5] Its high stability and excellent fastness to light and washing make it
suitable for textiles requiring durability.[5] Research applications include:

o Development of High-Performance Textiles: Investigating the use of Solubilised Vat Orange
1 in textiles for workwear, military apparel, and outdoor furnishings where high light and
wash fastness are critical.

¢ Advanced Printing Techniques: Due to its initial solubility, it is well-suited for various printing
methods, including direct, resist, and discharge printing.[1]

¢ Functional Finishing: Studying the interaction of the dye with functional finishes (e.g., UV-
protective, flame-retardant) to assess compatibility and performance.

¢ Environmental Impact Assessment: Researching more sustainable dyeing and oxidation
methods to reduce the environmental footprint of vat dyeing.

Experimental Protocols
Protocol 1: Exhaust Dyeing of Cotton Fabric with
Solubilised Vat Orange 1

This protocol details the exhaust dyeing method for cotton fabric in a laboratory setting.
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Materials and Equipment:

e Scoured and bleached 100% cotton fabric

e Solubilised Vat Orange 1

e Sodium Nitrite (NaNOz2)

e Sulfuric Acid (H2S0a)

e Glauber's salt (Na2S0a4) (optional, for increasing exhaustion)

» Non-ionic wetting agent

o Laboratory dyeing machine (e.g., Launder-Ometer) or beaker dyeing system

e pH meter

o Glass beakers, graduated cylinders, and pipettes

e Stirring rods

e Drying oven

Procedure:

e Preparation of the Dyebath:

o Prepare a stock solution of Solubilised Vat Orange 1 (e.g., 10 g/L).

o

In a beaker, add the required amount of the dye stock solution to achieve the desired
depth of shade (e.g., 2% on weight of fabric, owf).

[e]

Add a non-ionic wetting agent (e.g., 1 g/L).

[e]

Add Sodium Nitrite (e.g., 10 g/L) to the dyebath.

o

Add water to achieve the desired liquor-to-goods ratio (e.g., 20:1).
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o Stir until all components are fully dissolved.

e Dyeing:

[e]

Introduce the pre-wetted cotton fabric sample into the dyebath at room temperature
(approximately 25°C).

[e]

Gradually raise the temperature of the dyebath to 70-80°C over 20-30 minutes.

o

Maintain this temperature for 30-60 minutes, ensuring continuous agitation of the fabric.

[¢]

For deeper shades, Glauber's salt (e.g., 10-20 g/L) can be added to the dyebath after the
initial 15 minutes of dyeing to enhance exhaustion.

o Development (Oxidation):
o After the dyeing cycle, cool the dyebath to approximately 20-30°C.
o Prepare a developing bath containing a dilute solution of Sulfuric Acid (e.g., 5-10 g/L).
o Transfer the dyed fabric to the developing bath.

o Agitate the fabric in the developing bath for 20-30 minutes at room temperature. This step
facilitates the oxidation of the leuco-ester back to the insoluble vat dye within the fiber.

e Rinsing and Soaping:

o

Remove the fabric from the developing bath and rinse thoroughly with cold water to
remove excess acid.

o Prepare a soaping bath containing a non-ionic detergent (e.g., 2 g/L) and sodium
carbonate (e.g., 1 g/L).

o Treat the fabric in the soaping bath at or near boiling (95-100°C) for 15-20 minutes. This
step removes any loosely adhering dye patrticles and helps to stabilize the final shade.

o Rinse the fabric thoroughly with hot water, followed by a final cold water rinse.

e Drying:
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o Squeeze the excess water from the fabric.

o Dry the fabric in an oven at a temperature not exceeding 100°C or air dry.

Protocol 2: Evaluation of Color Fastness to Washing
(1ISO 105-C06)

This protocol describes the procedure for determining the resistance of the color of the dyed
textile to domestic or commercial laundering.

Materials and Equipment:
e Dyed cotton fabric specimen (100 mm x 40 mm)
o Multifibre adjacent fabric (e.g., DW type for tests up to 50°C)
o ECE reference detergent
e Sodium perborate tetrahydrate (if required by the specific test procedure)
o Stainless steel balls (6 mm diameter)
o Launder-Ometer or similar apparatus
o Grey Scale for assessing change in color (ISO 105-A02)
e Grey Scale for assessing staining (ISO 105-A03)
o Color matching cabinet with D65 illuminant
Procedure:
e Specimen Preparation:
o Cut a specimen of the dyed fabric (100 mm x 40 mm).

o Stitch the multifibre adjacent fabric to the face of the dyed specimen along one of the
shorter sides.
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e Washing Procedure (Example: Test C2S at 60°C):

o Prepare the washing solution containing 4 g/L ECE detergent and 1 g/L sodium perborate.

[¢]

Pre-heat the Launder-Ometer to the test temperature of 60°C.

[¢]

Place the composite specimen in a stainless steel container.

Add 25 stainless steel balls to the container.

[e]

o

Add 50 mL of the pre-heated washing solution.

[¢]

Seal the container and place it in the Launder-Ometer.

Run the machine for 30 minutes at 60°C.

[¢]

e Rinsing and Drying:

o

Remove the container and rinse the composite specimen twice in hot water and then in
cold water.

o

Squeeze out the excess water.

[¢]

Open the stitching on all sides except one of the shorter sides.

o

Dry the specimen by hanging it in the air at a temperature not exceeding 60°C.

e Assessment:

o Allow the specimen to condition in a standard atmosphere for at least 4 hours.

o Using the Grey Scale for assessing change in color, evaluate the color change of the dyed
specimen under a D65 light source.

o Using the Grey Scale for assessing staining, evaluate the degree of staining on each of
the fiber strips in the multifibre adjacent fabric.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 3: Evaluation of Color Fastness to Rubbing
(1ISO 105-X12)

This protocol determines the resistance of the color of the dyed textile to rubbing off and
staining other materials.

Materials and Equipment:

Dyed cotton fabric specimen

White cotton rubbing cloth

Crockmeter (rubbing fastness tester)

Grey Scale for assessing staining (ISO 105-A03)

Color matching cabinet with D65 illuminant

Procedure:

e Dry Rubbing:

o

Fix the dyed fabric specimen onto the base of the Crockmeter.

[¢]

Mount a dry, conditioned piece of white cotton rubbing cloth onto the rubbing finger.

o

Lower the finger onto the specimen and perform 10 full turns of the crank at a rate of one
turn per second.

[e]

Remove the white rubbing cloth and remove any extraneous fibers.

» Wet Rubbing:

o Thoroughly wet a piece of white cotton rubbing cloth in distilled water.

o Squeeze it to a liquid pickup of 100% of its original weight.

o Repeat the rubbing procedure as described for dry rubbing.
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e Assessment:
o Condition the rubbing cloths in a standard atmosphere.

o Evaluate the degree of staining on both the dry and wet rubbing cloths using the Grey
Scale for assessing staining under a D65 light source.

Protocol 4: Evaluation of Color Fastness to Light
(AATCC 16.3)

This protocol is used to determine the resistance of the dyed material to the action of an
artificial light source that simulates natural daylight.

Materials and Equipment:

Dyed cotton fabric specimen

Blue Wool Lightfastness Standards

Xenon arc lamp apparatus

Specimen holders

Grey Scale for assessing change in color (ISO 105-A02)
Procedure:
e Specimen Preparation:

o Mount the dyed fabric specimen and a set of Blue Wool standards of varying lightfastness
onto cardboard holders.

o Partially cover both the specimen and the standards with an opaque card.
e EXxposure:

o Place the holders in the Xenon arc apparatus.
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o Expose the specimens to the light source under controlled conditions of temperature and
humidity as specified in the standard.

e Assessment:
o Periodically inspect the specimens and the Blue Wool standards.

o The test is complete when the contrast between the exposed and unexposed parts of the
dyed specimen is equal to a specific rating on the Grey Scale (e.g., grade 4).

o The light fastness rating of the specimen is the number of the Blue Wool standard that
shows a similar change in color.

Data Presentation

The following tables provide representative fastness property data for the parent compound,
C.l. Vat Orange 1, which can be used as an expected performance benchmark for Solubilised
Vat Orange 1.

Table 1: Fastness Properties of C.I. Vat Orange 1 on Cotton

Fastness Test ISO Standard AATCC Standard Rating
Light Fastness ISO 105-B02 AATCC 16.3 6-7
Washing (Fading) ISO 105-C06 AATCC 61 5
Washing (Staining) ISO 105-C06 AATCC 61 5
Chlorine Bleach ISO 105-N01 - 5
Ironing ISO 105-X11 AATCC 133 4
Mercerized - - 5
Oxygen Bleach - - 4
Soaping (Fading) ISO 105-C06 AATCC 61 5
Soaping (Staining) ISO 105-C06 AATCC 61 5
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Data sourced from World Dye Variety for C.l. Vat Orange 1.[6]

Visualizations
Experimental Workflow for Dyeing Cotton with
Solubilised Vat Orange 1
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Caption: Workflow for the exhaust dyeing of cotton with Solubilised Vat Orange 1.

Logical Relationship of Vat Dyeing Stages
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Caption: Key stages in the application of a solubilised vat dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Solubilised Vat
Orange 1 in Textile Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116557#solubilised-vat-orange-1-applications-in-
textile-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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